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Compound of Interest

Compound Name: Chromozym t-PA

Cat. No.: B12375378 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory reagents is

paramount for personnel safety and regulatory compliance. This guide provides detailed

procedures for the proper disposal of Chromozym t-PA, a chromogenic substrate used for the

determination of tissue Plasminogen Activator (t-PA). The following instructions are based on

general laboratory safety protocols and chemical waste management principles.

Important Note: Before proceeding, always consult the official Safety Data Sheet (SDS) for

Chromozym t-PA provided by the manufacturer and adhere to the specific waste disposal

guidelines established by your institution's Environmental Health and Safety (EHS) department.

Waste Characterization and Handling
Chromozym t-PA is a synthetic peptide substrate. While the powder itself is classified as a

combustible solid, the primary concern for disposal arises from its use in solution and potential

contamination with other laboratory chemicals or biological materials. Reagents used in

conjunction with Chromozym t-PA, such as buffers or the t-PA enzyme itself (which may be of

biological origin), must also be considered when determining the final waste stream.[1]

Quantitative Data for Handling and Disposal
The following table summarizes key quantitative and qualitative information relevant to the

handling and disposal of Chromozym t-PA solutions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12375378?utm_src=pdf-interest
https://www.benchchem.com/product/b12375378?utm_src=pdf-body
https://www.benchchem.com/product/b12375378?utm_src=pdf-body
https://www.benchchem.com/product/b12375378?utm_src=pdf-body
https://www.benchchem.com/product/b12375378?utm_src=pdf-body
https://nibsc.org/documents/ifu/98-714.pdf
https://www.benchchem.com/product/b12375378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value / Recommendation Source

Form Powder

Working Concentration Approx. 0.25 mM [2]

Aqueous Solution Stability
A 4mM solution is stable for at

least two weeks at 2 to 8 °C.
[2]

Storage Temperature (Powder) 15 to 25°C [3]

Waste Classification

Non-hazardous solid. Treat as

chemical waste when in

solution or contaminated.

General Guidance

Disposal of Contaminated

Materials

Treat as biological waste if in

contact with human-origin

materials.

[1]

Empty Container Disposal

Triple-rinse with a suitable

solvent (e.g., water). Collect

rinsate as chemical waste.

Deface label before discarding

container.

[4]

Experimental Protocol: Standard Disposal
Procedure
This protocol outlines the recommended step-by-step process for disposing of waste generated

from experiments involving Chromozym t-PA.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-resistant

gloves.

2. Segregation of Waste:
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Do not mix Chromozym t-PA waste with other waste streams unless explicitly permitted by

your institution's EHS guidelines.

Waste solutions should be collected in a dedicated, properly labeled hazardous waste

container.[5][6]

3. Collection of Liquid Waste:

Collect all aqueous waste containing Chromozym t-PA, including leftover reagents, reaction

mixtures, and the first two to three rinses of contaminated labware, into a chemically

compatible (e.g., high-density polyethylene) waste container.[4][6]

The container must be clearly labeled "Hazardous Waste" and include the full chemical

name: "N-Methylsulfonyl-D-Phe-Gly-Arg-4-nitranilide-acetate solution".[5] List all other

components of the solution.

Keep the waste container securely closed except when adding waste.[5]

4. Disposal of Solid Waste:

Unused or expired Chromozym t-PA powder should be disposed of in its original container

as chemical waste. Do not attempt to dispose of it down the drain.

Consumables contaminated with Chromozym t-PA (e.g., pipette tips, gloves, bench paper)

should be collected in a designated solid chemical waste container.[7]

5. Spill Management:

In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).[8]

If the experiment involved t-PA of biological origin, the absorbent material should be wetted

with an appropriate disinfectant.[1]

Collect the contaminated absorbent material into a sealed container and dispose of it as

chemical or biological waste, according to the nature of the spill.[1]

6. Final Disposal:
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Store the sealed hazardous waste container in a designated satellite accumulation area until

it is collected by your institution's EHS personnel or a licensed waste disposal contractor.[5]

[6]

Drain Disposal is Not Recommended: Do not pour concentrated Chromozym t-PA solutions

down the drain. While some highly diluted and neutralized assay plate contents may be

permitted for sink disposal in some institutions, it is generally against best practices for

chemical waste.[4][5][9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

materials related to Chromozym t-PA.
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Disposal workflow for Chromozym t-PA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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